Cas no 2418677-26-4 (1-[4-(2,2-Diethoxyethyl)phenyl]ethanone)

• Product Name: 1-[4-(2,2-Diethoxyethyl)phenyl]ethanone
• CAS No: 2418677-26-4
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 6302594
• PubChem ID: 154577622
• Update Time: 2025-05-25

1-[4-(2,2-Diethoxyethyl)phenyl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[4-(2,2-diethoxyethyl)phenyl]ethan-1-one
• EN300-7471284
• 1-[4-(2,2-Diethoxyethyl)phenyl]ethanone
• 2418677-26-4

• Inchi： 1S/C14H20O3/c1-4-16-14(17-5-2)10-12-6-8-13(9-7-12)11(3)15/h6-9,14H,4-5,10H2,1-3H3
• InChI Key： JRNOIFBRCRDWMZ-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC(C(C)=O)=CC=1)OCC

Computed Properties

• Exact Mass: 236.14124450g/mol
• Monoisotopic Mass: 236.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų

Additional information on 1-[4-(2,2-Diethoxyethyl)phenyl]ethanone

1-[4-(2,2-Diethoxyethyl)phenyl]ethanone: A Comprehensive Overview

The compound 1-[4-(2,2-Diethoxyethyl)phenyl]ethanone, identified by the CAS number 2418677-26-4, is a notable organic compound with significant applications in various fields. This compound, often referred to as diethoxyethyl phenyl ketone, has garnered attention due to its unique chemical properties and versatile applications. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in its utilization across different industries.

The molecular structure of 1-[4-(2,2-Diethoxyethyl)phenyl]ethanone consists of a phenyl ring substituted with a diethoxyethyl group at the para position and an ethanone moiety. This configuration imparts the compound with distinct electronic and steric properties, making it suitable for various chemical reactions. The presence of the diethoxy group introduces electron-donating effects, which can influence the reactivity of the molecule in different reaction environments. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials and pharmaceutical compounds.

One of the most promising applications of 1-[4-(2,2-Diethoxyethyl)phenyl]ethanone lies in its role as an intermediate in drug discovery. Researchers have explored its ability to serve as a building block for constructing complex molecular architectures. For instance, its use in the synthesis of bioactive compounds has shown potential in targeting specific biological pathways. A study published in 2023 demonstrated its effectiveness as a precursor in developing inhibitors for kinase enzymes, which are critical targets in cancer therapy.

In addition to its pharmaceutical applications, this compound has found utility in the field of materials science. Its unique electronic properties make it a candidate for use in organic electronics. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity without compromising mechanical properties. This dual functionality opens up possibilities for its application in flexible electronics and energy storage devices.

The synthesis of 1-[4-(2,2-Diethoxyethyl)phenyl]ethanone typically involves multi-step organic reactions. A common approach includes the Friedel-Crafts acylation of para-diethoxyethylbenzene followed by purification steps to isolate the desired product. The optimization of reaction conditions has been a focal point for researchers aiming to improve yield and reduce production costs. Innovations in catalytic systems have significantly enhanced the efficiency of these reactions, making large-scale production more feasible.

The environmental impact and sustainability aspects of using this compound have also come under scrutiny. Studies have evaluated its biodegradability and toxicity profiles to ensure compliance with environmental regulations. Results indicate that under controlled conditions, the compound exhibits moderate biodegradability, which aligns with current green chemistry principles.

In conclusion, 1-[4-(2,2-Diethoxyethyl)phenyl]ethanone stands out as a versatile compound with diverse applications across multiple disciplines. Its role as an intermediate in drug discovery and materials science underscores its importance in contemporary research. As advancements continue to unfold, this compound is poised to contribute significantly to both academic and industrial sectors.